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Compound of Interest

Compound Name: 6-Bromo-8-fluoroisoquinoline

CAS No.: 1258833-77-0

Cat. No.: B1374276

Get Quote

6-Bromo-8-fluoroisoquinoline is a polysubstituted aromatic heterocycle. The isoquinoline

scaffold itself is a privileged structure in medicinal chemistry, forming the backbone of

numerous biologically active compounds.[1] The strategic placement of a bromine atom at the

C-6 position and a fluorine atom at the C-8 position endows this molecule with unique reactivity

and properties that are highly valuable for synthetic elaboration and for modulating

pharmacological profiles.

The bromine atom serves as a versatile synthetic handle, primarily for transition-metal-

catalyzed cross-coupling reactions, allowing for the facile introduction of carbon-carbon and

carbon-heteroatom bonds.[1] The highly electronegative fluorine atom can significantly alter the

electronic properties of the aromatic system, influencing the molecule's lipophilicity, metabolic

stability, and binding interactions with biological targets.[1]

Table 1: Key Properties of 6-Bromo-8-fluoroisoquinoline
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Identifier Value Source(s)

CAS Number 1258833-77-0 [2][3][4]

Molecular Formula C₉H₅BrFN [2][3]

Molecular Weight 226.05 g/mol [3]

IUPAC Name 6-bromo-8-fluoroisoquinoline [4]

Appearance Crystalline powder [2]

Melting Point 150-155 °C [2]

Solubility
Moderate solubility in ethanol

and methanol
[2]

SMILES
C1=CN=CC2=C(C=C(C=C21)

Br)F
[4]

InChI Key
ULCYLVITTXFZCK-

UHFFFAOYSA-N
[4]

Plausible Synthetic Approach & Experimental
Protocol
While specific synthetic preparations for 6-Bromo-8-fluoroisoquinoline are not extensively

detailed in publicly available literature, a logical and effective route can be designed based on

established methods for the halogenation of quinoline and isoquinoline systems.[5][6] The most

direct approach involves the electrophilic bromination of the precursor, 8-fluoroisoquinoline.

The isoquinoline ring system is electron-deficient and thus requires harsh conditions for direct

bromination.[5] However, performing the reaction in a strong protic acid, such as sulfuric acid,

protonates the ring nitrogen. This protonation further deactivates the heterocyclic ring towards

electrophilic attack but directs the substitution almost exclusively to the carbocyclic (benzene)

ring. N-Bromosuccinimide (NBS) is an effective brominating agent for this transformation.[5]
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Starting Material

Reaction

Final Product

8-Fluoroisoquinoline

Electrophilic Bromination

1. Conc. H₂SO₄

2. NBS

6-Bromo-8-fluoroisoquinoline

Workup & Purification

6-Bromo-8-fluoroisoquinoline

Suzuki Coupling

Aryl Boronic Acid
(R-B(OH)₂)

6-Aryl-8-fluoroisoquinoline

Pd Catalyst
Base, Solvent
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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